Cas no 2171947-48-9 (1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171947-48-9
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 5908489
• PubChem ID: 165597908
• Update Time: 2025-07-14

1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1594307
• 2171947-48-9
• 1-{[1-(hydroxymethyl)cyclopropyl]methyl}-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C11H18N4O3/c1-7(18-2)9-8(10(12)17)13-14-15(9)5-11(6-16)3-4-11/h7,16H,3-6H2,1-2H3,(H2,12,17)
• InChI Key： PMZZQJNFJJSRLU-UHFFFAOYSA-N
• SMILES： OCC1(CN2C(=C(C(N)=O)N=N2)C(C)OC)CC1

Computed Properties

• Exact Mass: 254.13789045g/mol
• Monoisotopic Mass: 254.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 103Ų

Additional information on 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 2171947-48-9)

The compound 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 2171947-48-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the synthetic challenges and innovative approaches to the preparation of this triazole-based carboxamide derivative. Researchers have developed a novel multi-step synthesis route that involves cyclopropanation, hydroxylation, and triazole ring formation, achieving a high yield and purity of the target compound. The synthetic methodology has been optimized to facilitate large-scale production, which is crucial for further pharmacological evaluations.

In terms of biological activity, preliminary in vitro assays have demonstrated that 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide exhibits promising inhibitory effects against a range of enzymes involved in inflammatory pathways. Specifically, the compound has shown selective inhibition of cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range, suggesting its potential as a lead candidate for anti-inflammatory drug development.

Further mechanistic studies have revealed that the compound interacts with the active site of COX-2 through hydrogen bonding and hydrophobic interactions, as evidenced by molecular docking simulations and X-ray crystallography. These findings provide a structural basis for the observed selectivity and potency, offering valuable insights for the design of next-generation COX-2 inhibitors.

In addition to its anti-inflammatory properties, recent in vivo studies have explored the pharmacokinetic profile of 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide. The compound exhibits favorable oral bioavailability and a moderate half-life in rodent models, with minimal off-target effects. These results underscore its potential for further development as a therapeutic agent.

Despite these promising findings, challenges remain in optimizing the compound's metabolic stability and reducing potential toxicity. Ongoing research is focused on structural modifications to enhance its drug-like properties while maintaining its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide represents a promising scaffold for the development of novel anti-inflammatory agents. The latest research highlights its synthetic accessibility, potent biological activity, and favorable pharmacokinetic profile, positioning it as a valuable candidate for further investigation. Future studies will likely focus on expanding its therapeutic potential and addressing remaining challenges in drug development.